Cas no 1379324-66-9 (2-ChlorobenzoDThiazole-7-Carboxylic Acid)

• Product Name: 2-ChlorobenzoDThiazole-7-Carboxylic Acid
• CAS No: 1379324-66-9
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD13195420
• CID: 1081963
• PubChem ID: 71720934
• Update Time: 2025-06-09

2-ChlorobenzoDThiazole-7-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]thiazole-7-carboxylic acid
• FCH1382245
• 7-Benzothiazolecarboxylic acid, 2-chloro-
• ST2416806
• AB0057325
• AX8257391
• Z4134
• 2-chloro-1,3-benzothiazole-7-carboxylic acid
• DS-11365
• 2-Chlorobenzo[d]thiazole-7-carboxylicacid
• SCHEMBL20969720
• DTXSID80856825
• AKOS022173703
• MFCD13195420
• 1379324-66-9
• CS-W021672
• DB-192814
• SY103358
• 2-ChlorobenzoDThiazole-7-Carboxylic Acid

• MDL： MFCD13195420
• Inchi： 1S/C8H4ClNO2S/c9-8-10-5-3-1-2-4(7(11)12)6(5)13-8/h1-3H,(H,11,12)
• InChI Key： MMDQFYIMUCGXIW-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=C(C(=O)O)C=2S1

Computed Properties

• Exact Mass: 212.9651272g/mol
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.9

2-ChlorobenzoDThiazole-7-Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-ChlorobenzoDThiazole-7-Carboxylic Acid

Recent Advances in the Study of 2-ChlorobenzoDThiazole-7-Carboxylic Acid (CAS: 1379324-66-9) in Chemical and Biomedical Research

2-ChlorobenzoDThiazole-7-Carboxylic Acid (CAS: 1379324-66-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the chlorinated benzothiazole ring and carboxylic acid moiety, make it a versatile building block for drug discovery. Recent synthetic approaches have optimized the production of 2-ChlorobenzoDThiazole-7-Carboxylic Acid, achieving higher yields and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its identity.

In vitro studies have demonstrated that 2-ChlorobenzoDThiazole-7-Carboxylic Acid exhibits promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. Additionally, preliminary data suggest potential anti-inflammatory effects, possibly mediated through inhibition of key pro-inflammatory cytokines.

Recent pharmacokinetic studies have explored the bioavailability and metabolic stability of 2-ChlorobenzoDThiazole-7-Carboxylic Acid in animal models. The compound shows moderate oral bioavailability and favorable tissue distribution, with limited off-target effects. These findings support its further development as a lead compound for therapeutic applications. However, challenges remain in optimizing its pharmacokinetic profile and reducing potential toxicity, which are currently under investigation.

In conclusion, 2-ChlorobenzoDThiazole-7-Carboxylic Acid (CAS: 1379324-66-9) represents a promising candidate for drug development, with demonstrated biological activities and a well-characterized chemical profile. Ongoing research is focused on elucidating its molecular targets, improving its pharmacological properties, and exploring its potential in combination therapies. Future studies will likely provide deeper insights into its therapeutic potential and pave the way for clinical applications.